Cas no 2034551-40-9 (N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide)

• Product Name: N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide
• CAS No: 2034551-40-9
• MF: C₁₅H₁₂N₆O₂S
• MW: 340.359780311584
• CID: 5552282
• Update Time: 2025-08-05

N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]pyrazolo[1,5-a]pyrimidine-3-carboxamide
• N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide

• Inchi： 1S/C15H12N6O2S/c22-13(11-8-19-21-5-1-3-16-12(11)21)17-4-6-20-9-18-14-10(15(20)23)2-7-24-14/h1-3,5,7-9H,4,6H2,(H,17,22)
• InChI Key： VGXDMBKYAZAXMT-UHFFFAOYSA-N
• SMILES： C12=C(C(NCCN3C=NC4SC=CC=4C3=O)=O)C=NN1C=CC=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide

Research Brief on N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide (CAS: 2034551-40-9)

N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide (CAS: 2034551-40-9) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thieno[2,3-d]pyrimidine and pyrazolo[1,5-a]pyrimidine scaffold, has shown promising potential as a targeted therapeutic agent in various disease models, particularly in oncology and inflammatory disorders.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Structural analysis reveals that the compound exhibits high affinity for specific kinase targets, including but not limited to the JAK/STAT and PI3K/AKT/mTOR signaling pathways. These pathways are critically involved in cell proliferation, survival, and immune responses, making them attractive targets for therapeutic intervention. Preliminary in vitro and in vivo studies have demonstrated potent inhibitory effects on tumor growth and inflammatory responses, with minimal off-target effects.

The synthesis and optimization of N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide have been extensively explored to enhance its pharmacokinetic and pharmacodynamic properties. Researchers have employed advanced techniques such as structure-activity relationship (SAR) studies and molecular docking simulations to refine the compound's efficacy and selectivity. These efforts have led to the development of derivatives with improved bioavailability and reduced toxicity profiles.

In preclinical models, the compound has exhibited remarkable efficacy in suppressing the growth of various cancer cell lines, including those resistant to conventional therapies. Mechanistic studies suggest that its anti-proliferative effects are mediated through the induction of apoptosis and cell cycle arrest. Additionally, the compound has shown synergistic effects when combined with existing chemotherapeutic agents, highlighting its potential as a combination therapy candidate.

Beyond oncology, recent investigations have explored the compound's applicability in autoimmune and inflammatory diseases. Its ability to modulate key inflammatory cytokines and signaling molecules positions it as a promising candidate for conditions such as rheumatoid arthritis and inflammatory bowel disease. Early-stage clinical trials are currently underway to evaluate its safety and efficacy in human subjects, with preliminary results expected in the near future.

In conclusion, N-(2-{4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamide represents a significant advancement in the development of targeted therapies. Its dual functionality in oncology and inflammation, coupled with its favorable pharmacological profile, underscores its potential as a versatile therapeutic agent. Continued research and clinical validation will be essential to fully realize its therapeutic promise and translate these findings into clinical applications.